Cas no 326585-69-7 (Phenol, 4-bromo-2-[[[2-(dimethylamino)ethyl]amino]methyl]-)

Phenol, 4-bromo-2-[[[2-(dimethylamino)ethyl]amino]methyl]- structure
326585-69-7 structure
Product Name:Phenol, 4-bromo-2-[[[2-(dimethylamino)ethyl]amino]methyl]-
CAS No:326585-69-7
MF:C11H17BrN2O
MW:273.169481992722
CID:1450695
Update Time:2024-08-23

Phenol, 4-bromo-2-[[[2-(dimethylamino)ethyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-bromo-2-[[[2-(dimethylamino)ethyl]amino]methyl]-
    • Inchi: 1S/C11H17BrN2O/c1-14(2)6-5-13-8-9-7-10(12)3-4-11(9)15/h3-4,7,13,15H,5-6,8H2,1-2H3
    • InChI Key: FJWCVNFMDGZOCC-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(Br)C=C1CNCCN(C)C

Computed Properties

  • Exact Mass: 272.05251

Experimental Properties

  • Density: 1.349±0.06 g/cm3(Predicted)
  • Melting Point: 44 °C(Solv: chloroform (67-66-3); hexane (110-54-3))
  • Boiling Point: 350.6±32.0 °C(Predicted)
  • PSA: 35.5
  • pka: 9.67±0.43(Predicted)

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